Cas no 2172519-16-1 (3-formamido-3-(1,2-thiazol-4-yl)propanoic acid)

• Product Name: 3-formamido-3-(1,2-thiazol-4-yl)propanoic acid
• CAS No: 2172519-16-1
• MF: C₇H₈N₂O₃S
• MW: 200.215020179749
• CID: 6478710
• PubChem ID: 165860039
• Update Time: 2025-10-31

3-formamido-3-(1,2-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-formamido-3-(1,2-thiazol-4-yl)propanoic acid
• 2172519-16-1
• EN300-1286693

• Inchi： 1S/C7H8N2O3S/c10-4-8-6(1-7(11)12)5-2-9-13-3-5/h2-4,6H,1H2,(H,8,10)(H,11,12)
• InChI Key： XKRKTYSUAHPWQZ-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)C(CC(=O)O)NC=O

Computed Properties

• Exact Mass: 200.02556330g/mol
• Monoisotopic Mass: 200.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 108Ų

Additional information on 3-formamido-3-(1,2-thiazol-4-yl)propanoic acid

3-Formamido-3-(1,2-thiazol-4-yl)propanoic Acid: A Comprehensive Overview

The compound 3-formamido-3-(1,2-thiazol-4-yl)propanoic acid, identified by the CAS number 2172519-16-1, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention in recent years due to their diverse biological activities and structural versatility.

The molecular structure of 3-formamido-3-(1,2-thiazol-4-yl)propanoic acid consists of a central propanoic acid backbone substituted with a formamido group and a thiazole ring. The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. The formamido group adds further functionality, enhancing the compound's reactivity and potential for bioactivity.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds similar to 3-formamido-3-(1,2-thiazol-4-yl)propanoic acid exhibit promising anti-inflammatory and antioxidant properties. These findings underscore the potential of this compound in the development of novel therapeutic agents.

In addition to its biological applications, 3-formamido-3-(1,2-thiazol-4-yl)propanoic acid has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of 3-formamido-3-(1,2-thiazol-4-yl)propanoic acid involves a multi-step process that typically begins with the preparation of the thiazole ring. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For example, a study published in Organic Letters described a novel approach using microwave-assisted synthesis to streamline the production of this compound.

The spectroscopic properties of 3-formamido-3-(1,2-thiazol-4-yl)propanoic acid have also been extensively studied. UV-vis spectroscopy has revealed strong absorption bands corresponding to the π→π* transitions within the thiazole ring. These properties make the compound suitable for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, 3-formamido-3-(1,2-thiazol-4-yl)propanoic acid is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an attractive candidate for further research in drug discovery, materials science, and optoelectronics. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the chemical sciences is likely to grow further.